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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(3-methylphenyl)biphenyl-4-carboxamide is an aromatic amide belonging to the class of

biphenyl carboxamides. This class of compounds has garnered significant interest in medicinal

chemistry due to the diverse biological activities exhibited by its derivatives. The biphenyl

moiety serves as a key structural scaffold in numerous pharmacologically active compounds,

and its combination with a carboxamide linkage and a substituted phenyl ring offers a versatile

platform for the design of novel therapeutic agents. This technical guide provides a detailed

overview of the molecular properties, a plausible synthetic route, standard characterization

techniques, and potential applications of N-(3-methylphenyl)biphenyl-4-carboxamide, with a

focus on its relevance in drug discovery and development.

Molecular Profile
The fundamental molecular characteristics of N-(3-methylphenyl)biphenyl-4-carboxamide
are crucial for its identification, synthesis, and analysis.
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Property Value

Molecular Formula C₂₀H₁₇NO

Molecular Weight 287.36 g/mol

IUPAC Name N-(3-methylphenyl)biphenyl-4-carboxamide

Chemical Structure

Synthesis Protocol
The synthesis of N-(3-methylphenyl)biphenyl-4-carboxamide can be achieved through the

formation of an amide bond between biphenyl-4-carboxylic acid and 3-methylaniline. A

common and effective method involves the conversion of the carboxylic acid to a more reactive

acyl chloride, followed by its reaction with the aniline.

Experimental Workflow: Amide Coupling

Step 1: Acyl Chloride Formation

Step 2: Amide Formation Step 3: Purification
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Click to download full resolution via product page

Caption: Synthetic workflow for N-(3-methylphenyl)biphenyl-4-carboxamide.
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Step-by-Step Methodology
Activation of Biphenyl-4-carboxylic Acid:

To a solution of biphenyl-4-carboxylic acid (1.0 eq) in a suitable solvent such as toluene,

add thionyl chloride (1.2 eq).

Reflux the reaction mixture for 2-3 hours.

Remove the excess thionyl chloride and solvent under reduced pressure to obtain the

crude biphenyl-4-carbonyl chloride.

Amide Coupling Reaction:

Dissolve the crude biphenyl-4-carbonyl chloride in an anhydrous aprotic solvent like

dichloromethane (DCM).

To this solution, add 3-methylaniline (1.0 eq) and a base such as pyridine (1.2 eq) to

neutralize the HCl generated during the reaction.

Stir the reaction mixture at room temperature for 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up and Purification:

Upon completion, wash the reaction mixture with dilute HCl to remove excess pyridine and

aniline, followed by a wash with a saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexane) to afford the pure N-(3-
methylphenyl)biphenyl-4-carboxamide.

Characterization and Analytical Profile
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The structural confirmation of the synthesized N-(3-methylphenyl)biphenyl-4-carboxamide is

typically achieved through a combination of spectroscopic techniques.

Technique Expected Observations

¹H NMR

Aromatic protons of the biphenyl and 3-

methylphenyl groups would appear in the range

of δ 7.0-8.5 ppm. A singlet for the methyl

protons would be observed around δ 2.3-2.5

ppm. The amide proton (N-H) would appear as

a broad singlet, typically downfield.

¹³C NMR

Resonances for the aromatic carbons would be

observed in the range of δ 120-145 ppm. The

carbonyl carbon of the amide would appear

around δ 165-170 ppm. The methyl carbon

would resonate at approximately δ 21 ppm.

IR Spectroscopy

A characteristic N-H stretching vibration should

be observed around 3300 cm⁻¹. The C=O

stretching of the amide group would be present

in the region of 1650-1680 cm⁻¹. C-H stretching

of the aromatic rings and the methyl group

would also be visible.

Mass Spectrometry

The mass spectrum should show a molecular

ion peak (M⁺) corresponding to the molecular

weight of the compound (m/z = 287.36).

Potential Applications in Drug Discovery
Biphenyl carboxamide derivatives have been explored for a variety of therapeutic applications,

suggesting potential areas of investigation for N-(3-methylphenyl)biphenyl-4-carboxamide.

Anti-inflammatory and Analgesic Activity
Numerous studies have reported the anti-inflammatory and analgesic properties of biphenyl

carboxamide analogs.[1][2][3] These compounds often act by inhibiting enzymes involved in

the inflammatory cascade, such as cyclooxygenases (COX).[3] The structural features of N-(3-
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methylphenyl)biphenyl-4-carboxamide make it a candidate for investigation in this

therapeutic area. For instance, some biphenyl-carboxylic acid derivatives have been shown to

be effective in animal models of inflammation.[4]

Other Potential Therapeutic Areas
The biphenyl scaffold is a versatile pharmacophore found in drugs with a wide range of

activities.[5] Derivatives have been investigated for their potential as anticancer agents,

antimicrobials, and for other therapeutic uses.[6] Therefore, N-(3-methylphenyl)biphenyl-4-
carboxamide could be a valuable starting point for the development of novel agents in various

disease areas. The synthesis of related biphenyl derivatives has been extensively reviewed,

highlighting the importance of this structural motif in medicinal chemistry.[7]

Conclusion
N-(3-methylphenyl)biphenyl-4-carboxamide is a molecule with significant potential in the

field of drug discovery and development. Its straightforward synthesis, coupled with the known

biological activities of related biphenyl carboxamides, makes it an attractive target for further

investigation. This technical guide provides a foundational understanding of its molecular

properties, a reliable synthetic protocol, and a basis for its characterization and exploration of

its therapeutic potential. As research into novel therapeutic agents continues, the exploration of

compounds like N-(3-methylphenyl)biphenyl-4-carboxamide will be crucial in the quest for

new and effective treatments for a range of diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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